Cas no 898406-22-9 (4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate)

• Product Name: 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate
• CAS No: 898406-22-9
• MF: C₂₃H₁₄O₆
• MW: 386.353666782379
• CID: 5481711
• PubChem ID: 7295543
• Update Time: 2025-07-18

4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STL034197
• 4-(benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate
• 898406-22-9
• F2655-0168
• [4-(1-benzofuran-2-yl)-7-methyl-2-oxochromen-6-yl] furan-2-carboxylate
• 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate
• AKOS002289372
• 4-benzo[d]furan-2-yl-7-methyl-2-oxochromen-6-yl furan-2-carboxylate

• Inchi： 1S/C23H14O6/c1-13-9-20-15(11-19(13)29-23(25)18-7-4-8-26-18)16(12-22(24)28-20)21-10-14-5-2-3-6-17(14)27-21/h2-12H,1H3
• InChI Key： LVKVFBIWRHXURC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C1=CC(=O)OC2C=C(C)C(=CC1=2)OC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 386.07903816g/mol
• Monoisotopic Mass: 386.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate

4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate (CAS No. 898406-22-9): An Overview

4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate (CAS No. 898406-22-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of chromene and benzofuran, two important heterocyclic systems with a wide range of biological activities. The unique structural features of this compound, including the presence of a furan ring and a methyl group, contribute to its potential therapeutic applications.

The chemical structure of 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate is characterized by a chromene core with a substituted benzofuran moiety and a furan carboxylate ester. The chromene scaffold is known for its ability to modulate various biological processes, including anti-inflammatory, antioxidant, and anticancer activities. The benzofuran ring, on the other hand, is associated with antiviral and antimicrobial properties. The combination of these structural elements in a single molecule makes 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-yl furan-2-carboxylate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 4-(1-benzofuran-2-yl)-7-methyl-2-oxo-2H-chromen-6-y l furan - 2 - carboxy late may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(1-benzofuran - 2 - yl ) - 7 - methyl - 2 - oxo - 2 H - chromen - 6 - yl furan - 2 - carboxy late has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for the development of neuroprotective and cardioprotective agents.

The anticancer potential of 4-(1-benzofuran - 2 - yl ) - 7 - methyl - 2 - oxo - 2 H - chromen - 6 - yl furan - 2 - carboxy late has also been explored. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation. These findings suggest that 4-(1-benzofuran - 2 - yl ) - 7 - methyl - 2 - oxo - 2 H - chromen - 6 - yl furan - 2 - carboxy late may have potential as an anticancer agent.

Beyond its therapeutic applications, the synthetic methods for preparing 4-(1-benzofuran - 2 - yl ) - 7 - methyl - 2 - oxo - 2 H - chromen - 6-y l furan – 2 – car boxy late have been optimized to improve yield and purity. Various synthetic routes have been reported, including multistep reactions involving condensation, cyclization, and esterification steps. These methods provide researchers with flexible options for large-scale synthesis and further optimization.

In conclusion, 4-(1-benzofuran – 2 – yl ) – 7 – methyl – 2 – oxo – 2 H – chromen – 6 – yl furan – 2 – car boxy late (CAS No. 898406–0–9) is a multifunctional compound with promising therapeutic potential in various areas such as anti-inflammatory, antioxidant, and anticancer applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, making it an exciting subject for further investigation in medicinal chemistry and pharmaceutical development.